3-(Morpholinosulfonyl)pyridin-4-amine

Specification

• Molecular Formula: C9H13N3O3S
• Molecular Weight: 243.29 g/mol
• IUPAC Name: 3-morpholin-4-ylsulfonylpyridin-4-amine
• Standard InChI: InChI=1S/C9H13N3O3S/c10-8-1-2-11-7-9(8)16(13,14)12-3-5-15-6-4-12/h1-2,7H,3-6H2,(H2,10,11)
• Standard InChI Key: QREXIYPFLGLESA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=C(C=CN=C2)N

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The compound’s structure consists of a pyridine ring with two distinct substituents:

• A morpholinosulfonyl group (–SO₂–C₄H₈N₂O) at the 3-position, comprising a sulfonamide bridge linking the pyridine ring to a morpholine moiety (a six-membered ring containing one oxygen and one nitrogen atom).

• An amine group (–NH₂) at the 4-position, which enhances nucleophilic reactivity and hydrogen-bonding potential.

This arrangement creates a polar, planar framework conducive to interactions with biological targets, particularly enzymes and receptors requiring hydrogen-bond acceptors/donors.

Physical Properties

Key physical properties derived from supplier data and structural analogs include:

Property	Value/Description
Appearance	White to off-white crystalline solid
Molecular Weight	243.29 g/mol
Purity	≥95%
Solubility	Moderate in polar aprotic solvents (e.g., DMF, DMSO)
Stability	Stable under inert atmospheres; hygroscopic

The morpholinosulfonyl group contributes to moderate solubility in polar solvents, while the amine group may facilitate salt formation under acidic conditions.

Synthetic Routes and Optimization

Primary Synthesis Strategy

The synthesis of 3-(Morpholinosulfonyl)pyridin-4-amine typically involves sequential functionalization of a pyridine precursor. A plausible route, inferred from analogous compounds, proceeds as follows:

• Sulfonation of 4-Aminopyridine:
  Reaction of 4-aminopyridine with chlorosulfonic acid introduces a sulfonyl chloride group at the 3-position, yielding 3-chlorosulfonylpyridin-4-amine.

• Morpholine Conjugation:
  Nucleophilic substitution of the sulfonyl chloride with morpholine in the presence of a base (e.g., triethylamine) forms the morpholinosulfonyl moiety.

  $$\text{3-ClSO}_2\text{-pyridin-4-amine} + \text{Morpholine} \xrightarrow{\text{Base}} \text{3-(Morpholinosulfonyl)pyridin-4-amine}$$

This method parallels the synthesis of related sulfonamide-pyridine hybrids, where reaction conditions (temperature: 0–25°C; solvent: dichloromethane or THF) critically influence yield.

Challenges and Yield Optimization

• Byproduct Formation: Competing reactions at the amine group (e.g., over-sulfonation) necessitate protective strategies. Acetylation of the 4-amine prior to sulfonation has been employed in analogous syntheses.

• Purification: Column chromatography (silica gel, eluent: ethyl acetate/hexane) is typically required to isolate the product from unreacted morpholine and sulfonic acid derivatives.

Reported yields for similar compounds range from 45% to 68%, depending on the efficiency of intermediate purification.

Exploratory Applications in Drug Discovery

Neurological Therapeutics

Pyridine derivatives like MK-6884 (a muscarinic acetylcholine receptor M₄ positive allosteric modulator) share structural features with 3-(Morpholinosulfonyl)pyridin-4-amine. The sulfonamide group may enhance binding cooperativity with endogenous ligands, as seen in PET tracer development.

Computational and In Silico Insights

Docking Studies

Molecular docking of analogous compounds reveals:

• The morpholino group occupies hydrophobic pockets in enzyme active sites (e.g., Ile85 in falcipain-2).

• The sulfonamide bridge forms hydrogen bonds with catalytic residues (e.g., Cys42 in falcipain-2).

ADMET Predictions

In silico models for related sulfonamides suggest:

• Moderate blood-brain barrier permeability (logBB: −0.3 to 0.1).

• Low hepatotoxicity risk (score: 0.22–0.35).